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Compound of Interest

4-(Benzyloxy)benzene-1-sulfonyl!
Compound Name:
chloride

Cat. No. B1335511

For Immediate Release

[City, State] — [Date] — 4-(Benzyloxy)benzene-1-sulfonyl chloride, a versatile reagent in
organic synthesis, is commercially available from a range of suppliers, catering to the needs of
researchers and drug development professionals. This compound serves as a key building
block for the synthesis of various sulfonamide derivatives, which are of significant interest in
medicinal chemistry due to their diverse biological activities. This document provides a
comprehensive overview of purchasing options, detailed experimental protocols for its use, and
insights into its application in drug discovery, particularly in the development of kinase
inhibitors.

Commercial Suppliers and Purchasing Options

A variety of chemical suppliers offer 4-(benzyloxy)benzene-1-sulfonyl chloride in different
guantities and purities. Researchers can select the most suitable option based on their specific
experimental needs and budget. Below is a summary of the available purchasing options from
prominent suppliers:
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BENGHE

) Catalog . Available .
Supplier Purity . Price (USD)
Number Quantities
Crescent
. . Contact for
Chemical CDS012859 Not Specified 25 mg o
pricing
Company
€32.00, €93.00,
o 19,509,250,
CymitQuimica 54-OR350065 98% 100 €279.00,
g €1,018.00
Contact for Contact for
BLD Pharm Not Specified Not Specified ) o
options pricing
] B - Contact for Contact for
ChemicalBook Not Specified Not Specified ) o
options pricing
Molport-000-874- -~ Contact for Contact for
Molport Not Specified ) o
830 options pricing
Sigma-Aldrich CDS012859 Not Specified 25 mg €70.10
Contact for Contact for
Chemenu CM374046 95%-+

options

pricing

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to contact the suppliers directly for the most current pricing and availability.

Application in the Synthesis of Sulfonamides

4-(Benzyloxy)benzene-1-sulfonyl chloride is primarily used in the synthesis of sulfonamides
through its reaction with primary or secondary amines. The resulting 4-
(benzyloxy)benzenesulfonamides can serve as precursors to a wide array of compounds with
potential therapeutic applications. The benzyloxy group can act as a protecting group for the
phenol, which can be deprotected in a later synthetic step to yield the corresponding 4-
hydroxybenzenesulfonamide derivative.

Experimental Protocol: General Synthesis of 4-
(Benzyloxy)benzenesulfonamides
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This protocol outlines a general procedure for the reaction of 4-(benzyloxy)benzene-1-
sulfonyl chloride with a primary amine. This method can be adapted for various amines to
generate a library of sulfonamide compounds.

Materials:

4-(Benzyloxy)benzene-1-sulfonyl chloride

e Primary amine (e.g., aniline)

e Anhydrous dichloromethane (DCM)

o Triethylamine (TEA) or Pyridine

e 1 M Hydrochloric acid (HCI)

e Saturated sodium bicarbonate (NaHCOs) solution
e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSOa)
» Round-bottom flask

e Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask under a nitrogen atmosphere, dissolve
the primary amine (1.0 equivalent) in anhydrous dichloromethane.

o Addition of Base: Add triethylamine or pyridine (1.2 equivalents) to the solution at room
temperature.
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» Addition of Sulfonyl Chloride: Cool the reaction mixture to 0 °C using an ice bath. Slowly add
a solution of 4-(benzyloxy)benzene-1-sulfonyl chloride (1.1 equivalents) in anhydrous
dichloromethane to the stirred amine solution.

o Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-
16 hours. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash
the organic layer sequentially with 1 M HCI, saturated NaHCOs solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous NazSOa4 or MgSOa4, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by column chromatography on silica gel.

Application in Drug Discovery: Kinase Inhibitors

Sulfonamide-containing molecules are prevalent in drug discovery and are key components of
many approved drugs. In particular, derivatives of benzenesulfonamides are being investigated
as inhibitors of various protein kinases, which are crucial regulators of cell signaling.
Dysregulation of kinase activity is a hallmark of many diseases, including cancer. The synthesis
of novel sulfonamide libraries using reagents like 4-(benzyloxy)benzene-1-sulfonyl chloride
is a common strategy in the search for new and effective kinase inhibitors.

The general structure of many kinase inhibitors consists of a core scaffold that binds to the
ATP-binding site of the kinase, and various substituents that confer selectivity and improve
pharmacokinetic properties. The 4-(benzyloxy)phenylsulfonamide moiety can be incorporated
into these structures to interact with specific residues in the kinase domain.

Below is a conceptual representation of a signaling pathway that could be targeted by a kinase
inhibitor derived from 4-(benzyloxy)benzene-1-sulfonyl chloride.
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Caption: A simplified MAPK/ERK signaling pathway, a common target in cancer therapy. Kinase
inhibitors can block this pathway at various points, such as at the level of RAF kinases.

The following diagram illustrates the general experimental workflow for the synthesis and
screening of a potential kinase inhibitor derived from 4-(benzyloxy)benzene-1-sulfonyl
chloride.
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Caption: A general workflow for the synthesis and screening of novel sulfonamide-based kinase
inhibitors.

 To cite this document: BenchChem. [Commercial Availability and Synthetic Applications of 4-
(Benzyloxy)benzene-1-sulfonyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335511#commercial-suppliers-and-purchasing-
options-for-4-benzyloxy-benzene-1-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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